10.1039/C3CC44264K | Band-gap expansion of tungsten oxidequantum dots synthesized in sub-nano porous silica†

Band-gap expansion of tungsten oxidequantum dots synthesized in sub-nano porous silica†

Chemical Communications Pub Date: 2013-07-25 DOI: 10.1039/C3CC44264K

Abstract

The band-gap energy tuning of WO₃ quantum dots was realized in the range of 2.6 eV (bulk) to 3.7 eV (sub-nano) by precise size control around one nanometer. Newly synthesized sub-nanoporous silicas act as excellent templates. In addition, single-electron reduction of oxygen under UV irradiation is now achievable with WO₃.

Share View Original Text

Recommended Literature

[1] Sea cucumbers with an anti-inflammatory effect on endothelial cells and subcutaneous but not on epicardial adipose tissue Sara Mena-Bueno,Miroslava Atanasova,Ángel Fernández-Trasancos,Beatriz Paradela-Dobarro,Susana B. Bravo,Ezequiel Álvarez,Ángel L. Fernández,Iván Carrera,Sonia EirasFood Funct., 2016,7, 953-963 10.1039/C5FO01246E
[2] Revealing superoxide-induced degradation in lead-free tin perovskite solar cells† Zhihao Zhang,Xuesong Tian,Can Wang,Jialun Jin,Yiting Jiang,Qin Zhou,Jingwei Zhu,Jianbin Xu,Rui He,Yuanfang Huang,Shengqiang Ren,Cong Chen,Peng Gao,Run Long,Dewei ZhaoEnergy Environ. Sci., 2022,15, 5274-5283 10.1039/D2EE02796H
[3] Cu(ii) Schiff base complex intercalated into layered double hydroxide for selective oxidation of ethylbenzene under solvent-free conditions Jagat Singh Kirar,Savita KhareRSC Adv., 2018,8, 18814-18827 10.1039/C8RA03165G
[4] Long-term dry storage of an enzyme-based reagent system for ELISA in point-of-care devices† Sujatha Ramachandran,Elain Fu,Barry Lutz,Paul YagerAnalyst, 2014,139, 1456-1462 10.1039/C3AN02296J
[5] Palladium(ii) and platinum(ii) complexes bearing a κ3SCS pincer ligand with an azulene unit† Junpei Kuwabara,Goro Munezawa,Ken Okamoto,Takaki KanbaraDalton Trans., 2010,39, 6255-6261 10.1039/C002908D
[6] Cu(ii)-specific metallogel formation by an amido-anthraquinone-pyridyloxalamide ligand in DMSO–water† Massimo Cametti,Mario Cetina,Zoran DžolićDalton Trans., 2015,44, 7223-7229 10.1039/C4DT03976A
[7] Contents list Chem. Sci., 2020,11, 607-617 10.1039/D0SC90012E
[8] Size effect on UV-Vis absorption properties of colloidal C60 particles in water† Haruhisa Kato,Ayako Nakamura,Kayori Takahashi,Shinichi KinugasaPhys. Chem. Chem. Phys., 2009,11, 4946-4948 10.1039/B904593G
[9] Process optimization by NMR-assisted investigation of chemical pathways during depolymerization of PET in subcritical water† Antonio Jaime-Azuara,Thomas Helmer Pedersen,Reinhard WimmerGreen Chem., 2023,25, 2711-2722 10.1039/D2GC04831K
[10] Coaxial PANI/TiN/PANI nanotube arrays for high-performance supercapacitor electrodes† Xiang Peng,Jijiang Fu,Xuming Zhang,Biao Gao,Paul K. ChuChem. Commun., 2013,49, 10172-10174 10.1039/C3CC45997G

Journal Name：Chemical Communications

Research Products

1-beta-D-Arabinofuranosyluracil

CAS no.: 3083-77-0
Trimethylphenylammonium Iodide

CAS no.: 98-04-4
2,4-bis(2-methylbutan-2-yl)phenol

CAS no.: 120-95-6
3'-Fluoroacetanilide

CAS no.: 351-28-0
1H-1,3-benzodiazole-2-carbaldehyde

CAS no.: 3314-30-5
Tin(IV) acetate

CAS no.: 2800-96-6
(cyclohex-2-en-1-yl)methanol

CAS no.: 3309-97-5
3-methyl-1H-Indol-1-amine

CAS no.: 3920-83-0
4-fluoro-1H-indole

CAS no.: 387-43-9
Methyl difluoroacetate

CAS no.: 433-53-4